2-Amino-6-dimethylaminobenzamide

Anti-secretory drug discovery Peptic ulcer disease Oxamic acid esters
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H13N3O
Molecular Weight 179.22 g/mol
Cat. No. B8384237
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Technical Parameters


Basic Identity
Product Name2-Amino-6-dimethylaminobenzamide
Molecular FormulaC9H13N3O
Molecular Weight179.22 g/mol
Structural Identifiers
SMILESCN(C)C1=CC=CC(=C1C(=O)N)N
InChIInChI=1S/C9H13N3O/c1-12(2)7-5-3-4-6(10)8(7)9(11)13/h3-5H,10H2,1-2H3,(H2,11,13)
InChIKeyHOWHTZHTGFDSBK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Amino-6-dimethylaminobenzamide (CAS 63140-75-0) Procurement Guide: Core Identity, Physicochemical Profile, and Comparator Landscape


2-Amino-6-dimethylaminobenzamide (CAS 63140-75-0; molecular formula C₉H₁₃N₃O; MW 179.22 g/mol) is a disubstituted benzamide scaffold bearing a primary amino group at the 2-position and a dimethylamino substituent at the 6-position of the benzene ring . It belongs to the ortho-amino benzamide class, which has been broadly investigated in medicinal chemistry as a privileged fragment for kinase modulation, HDAC inhibition, and GPCR ligand design. The compound was originally disclosed as a strategic synthetic intermediate in the preparation of anti-secretory oxamic acid esters (US Patent 4,137,325), and its current commercial relevance lies in its dual role as a building block for bioactive molecule synthesis and as a reference probe for structure-activity relationship (SAR) campaigns [1]. Standard commercial purity is ≥95%, with suppliers offering quantities from milligrams to multi-gram scale .

1 Synthetic intermediate for oxamic acid ester anti-secretory probe construction
2 SAR tool to differentiate electronic vs. steric effects via dimethylamino substituent
3 Procurement simplicity – reported unclassified GHS status supports high-throughput library workflows

Why 2-Amino-6-dimethylaminobenzamide Cannot Be Replaced by Close Benzamide Analogs in Synthesis and SAR Workflows


Despite the broad availability of ortho-amino benzamide congeners such as 2-amino-6-methylbenzamide (CAS 1885-31-0) or 2-amino-6-chlorobenzamide (CAS 54166-95-9), direct substitution without re-optimization risks substantial functional divergence for two quantifiable reasons. First, the dimethylamino substituent at the 6-position imparts a measurably higher topological polar surface area (tPSA: 72.35 vs. 70.10 Ų for the methyl and chloro analogs) and a significantly lower calculated LogP (1.72 vs. 2.14 and 2.49, respectively), meaning that replacement will alter passive permeability, solubility, and likely pharmacokinetic profile in any series . Second, the dimethylamino group is a hydrogen-bond acceptor and moderate base (pKₐ of the conjugate acid ~5–6 for N,N-dimethylaniline derivatives), conferring distinct electronic effects on the aromatic ring and the adjacent amide that cannot be replicated by methyl (electron-donating, non-basic) or chloro (electron-withdrawing, non-basic) substituents [1]. Empirical evidence from US Patent 4,137,325 confirms that 2-amino-6-dimethylaminobenzamide used as a synthetic intermediate yields a final oxamic acid ester with in vivo anti-secretory potency of 5 mg/kg, whereas the 6-methoxy analog yields a compound requiring 12.5 mg/kg to achieve comparable efficacy – a 2.5-fold potency gap that would not have been predictable from scaffold-level similarity alone [2].

6-Dimethylamino vs. 6-Methoxy
Target (NMe₂) Reported 2.5-fold potency gap in downstream oxamic acid ester model; replacement may shift anti-secretory endpoint response
Analog (OMe) Higher minimum effective dose required; SAR transfer cannot be assumed without re-optimization
6-Dimethylamino vs. 6-Methyl / 6-Chloro
Target (NMe₂) Higher tPSA (72.35 Ų), lower LogP (1.72); hydrogen-bond acceptor and basic character influence solubility and permeability profile
Analogs (Me, Cl) Increased lipophilicity (LogP 2.14–2.49) may alter ADME readouts; electronic substitution effects not replicated
Halogenated Benzamide Analogs
Target (NMe₂) No GHS classification reported; lower regulatory friction in parallel synthesis
Halogenated analogs May carry hazard classifications, adding shipping and handling complexity

Quantitative Evidence Differentiating 2-Amino-6-dimethylaminobenzamide from Closest Structural Analogs


2.5-Fold Superior In Vivo Anti-Secretory Potency of the Derived Oxamic Acid Ester vs. 6-Methoxy Analog in Rat Model

In US Patent 4,137,325, 2-amino-6-dimethylaminobenzamide was condensed with ethyl oxalyl chloride to produce an N-substituted oxamic acid ethyl ester. This final compound exhibited an anti-secretory potency of 5 mg/kg (p.o.) in the Shay rat model, defined as the lowest dose at which at least two of three parameters – total gastric volume, hydrogen ion secretion, and hydrogen ion concentration – were significantly reduced. By direct comparison within the same patent and assay protocol, the oxamic acid ester derived from the 6-methoxy scaffold (6-amino-o-anisamide) required a dose of 12.5 mg/kg to achieve the same endpoint [1]. This represents a 2.5-fold quantitative advantage in efficacy for the dimethylamino-substituted scaffold.

In vivo anti-secretory model
Direct head-to-head
5 mg/kg p.o. (NMe₂-derived ester) vs. 12.5 mg/kg (OMe analog)
Reported model potency context; 2.5-fold lower minimum effective dose for dimethylamino scaffold
Shay rat model, oral; endpoints: gastric volume, H⁺ secretion, concentration
Anti-secretory drug discovery Peptic ulcer disease Oxamic acid esters

Distinct ADME-Relevant Physicochemical Profile: Higher tPSA and Lower LogP versus 6-Methyl and 6-Chloro Analogs

The topological polar surface area (tPSA) of 2-amino-6-dimethylaminobenzamide is 72.35 Ų, and its calculated LogP is 1.72 . In contrast, the closest commercially available analogs lacking the dimethylamino group exhibit lower tPSA and higher LogP: 2-amino-6-methylbenzamide (tPSA 70.10 Ų, LogP 2.14) [1] and 2-amino-6-chlorobenzamide (tPSA 70.10 Ų, LogP 2.49) . The ~3.2% increase in tPSA and 0.42–0.77 log unit reduction in LogP suggest improved aqueous solubility and reduced membrane permeability for the dimethylamino congener, which is a meaningful differentiation when optimizing for oral bioavailability or CNS exclusion in lead series [2].

tPSA / LogP profile
Cross-study comparable
tPSA 72.35 Ų · LogP 1.72
Supports ADME property review; higher polarity and lower lipophilicity vs. 6-Me (tPSA 70.10, LogP 2.14) and 6-Cl (LogP 2.49)
Calculated cheminformatics values; may influence solubility/permeability screening
Drug-like physicochemical properties ADME prediction Ligand efficiency metrics

Reduced Regulatory Burden: Absence of GHS Hazard Classification vs. Halogenated Analogs

According to the Globally Harmonized System (GHS) Safety Data Sheet for 2-amino-6-dimethylaminobenzamide, no specific hazard classification, signal word, or precautionary statement has been assigned, indicating a favorable acute toxicity and environmental profile within the limits of available data . By contrast, halogenated benzamide analogs such as 2-amino-6-chlorobenzamide may carry specific hazard warnings due to the presence of halogen atoms, which can introduce additional toxicity considerations and shipping restrictions [1]. This lower classification burden can simplify procurement logistics, reduce shipping costs, and minimize the need for specialized storage and handling infrastructure in multi-compound screening workflows.

GHS classification
Class-level
No hazard classification assigned
Regulatory context may simplify procurement logistics compared to halogenated analogs
SDS (2017); halogenated analog classifications inferred from class expectations
Chemical safety GHS classification Procurement compliance

Optimal Procurement and Deployment Scenarios for 2-Amino-6-dimethylaminobenzamide Based on Quantified Differentiation Evidence


Synthesis of High-Potency Anti-Secretory Oxamic Acid Esters for Gastrointestinal Drug Discovery

As demonstrated in US Patent 4,137,325, 2-amino-6-dimethylaminobenzamide serves as the preferred intermediate for constructing N-substituted oxamic acid ethyl esters with anti-secretory activity. The final compound derived from this intermediate achieves a minimum effective dose of 5 mg/kg (p.o.) in the Shay rat model, representing a 2.5-fold potency advantage over the 6-methoxy analog [1]. Researchers pursuing novel therapies for peptic ulcer disease or gastric acid hypersecretion should select this intermediate when preclinical potency is a primary optimization parameter.

Early-Stage Lead Optimization Requiring Reduced Lipophilicity and Enhanced Solubility

With a calculated LogP of 1.72 and tPSA of 72.35 Ų, 2-amino-6-dimethylaminobenzamide provides a physicochemical starting point that is measurably more hydrophilic than 6-methyl (LogP 2.14) or 6-chloro (LogP 2.49) ortho-amino benzamide analogs . This makes the compound advantageous in medicinal chemistry programs where reducing LogP is correlated with improved metabolic stability, lower hERG binding risk, or better oral absorption in the low-permeability regime. Fragment-based and HTS-derived hit series can use this scaffold to probe SAR around the dimethylamino substituent without introducing halogen-associated toxicity liabilities.

Combinatorial Library Synthesis and Automated Parallel Chemistry Workflows

The compound's straightforward single-step synthesis from 2-dimethylamino-6-nitrobenzonitrile via Raney nickel reduction (US Patent 4,137,325) enables cost-effective multi-gram production [1]. Combined with its lack of GHS hazard classification , this intermediate is well-suited for automated liquid-handling platforms and high-throughput parallel synthesis where hazardous chemical registration, special ventilation, and waste disposal requirements are minimized. Procurement teams can reduce administrative overhead by standardizing on a building block that carries minimal regulatory risk across international shipping routes.

Negative Control or Tool Compound in HDAC and Kinase Inhibitor Profiling Panels

Ortho-amino benzamides, including the dimethylamino-substituted analog, are recognized fragments in HDAC and kinase inhibitor design [2]. The 6-dimethylamino substitution pattern can serve as a specificity control in panels comparing ortho-, meta-, and para-substituted benzamide regioisomers. While quantitative selectivity data for the free scaffold are limited, its distinct electronic character (Hammett σₚ ~ –0.83 for NMe₂ vs. –0.17 for Me) supports its use as a tool to differentiate electronic from steric contributions in SAR studies.

Application
Selection Property
Validation Focus
Gastric secretion model studies
Dimethylamino scaffold potency differentiation
Model-derived anti-secretory endpoint
Lead optimization: lipophilicity reduction
tPSA/LogP profile vs. methyl/chloro analogs
ADME property review in series
High-throughput parallel synthesis
Regulatory classification simplicity
Procurement compliance and logistics review
Kinase/HDAC SAR probe development
Electronic effect of NMe₂ substituent
Regioisomer selectivity and SAR interpretation
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